4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine
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Description
4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine, also known as this compound, is a useful research compound. Its molecular formula is C48H38N8 and its molecular weight is 726.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research on compounds structurally related to 4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine focuses on chemical synthesis and structural analysis. For instance, studies have investigated the synthesis and chemistry of derivatives like N-(2-Aminophenyl)-2-hydroxy-5-methylbenzimidoyl cyanide (Koyioni & Koutentis, 2019) and the activated sterically strained C=N bond in N-substituted p-quinone mono- and diimines (Konovalova et al., 2015). These studies contribute to the understanding of the molecular structure and synthesis routes of related compounds.
Material Science Applications
The compound's derivatives have been studied for their potential applications in material science. For example, research has been conducted on 'liquid crystalline' thermosets from diaromatic diepoxides and aromatic diamines, indicating the potential use of such compounds in creating anisotropic networks and liquid crystalline materials (Mormann & Bröcher, 1998).
Biological and Pharmacological Research
Several studies have explored the biological and pharmacological potential of compounds similar to this compound. For example, the synthesis and bioactivity of benzohydrazide derivatives have been investigated, demonstrating insecticidal and anti-nematode activities (Konovalova et al., 2020).
Photophysical Properties
Studies on the photophysical properties of related compounds have been conducted, such as the generation and reactivity of the 4-aminophenyl cation by photolysis of 4-chloroaniline, which could have implications in photochemistry and materials science (Guizzardi et al., 2001).
Properties
IUPAC Name |
4-N-[4-[4-[[4-[4-[[4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-ylidene]amino]phenyl]iminocyclohexa-2,5-dien-1-ylidene]amino]anilino]phenyl]benzene-1,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H38N8/c49-34-6-8-36(9-7-34)51-38-14-16-40(17-15-38)53-42-22-24-44(25-23-42)55-46-30-32-48(33-31-46)56-47-28-26-45(27-29-47)54-43-20-18-41(19-21-43)52-39-12-10-37(11-13-39)50-35-4-2-1-3-5-35/h1-33,50-51,53H,49H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUJHMBBFOMFIOQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC=C(C=C2)N=C3C=CC(=NC4=CC=C(C=C4)N=C5C=CC(=NC6=CC=C(C=C6)NC7=CC=C(C=C7)NC8=CC=C(C=C8)N)C=C5)C=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H38N8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
726.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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